Cas no 1804667-65-9 (3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro, cyano, and difluoromethyl substituents, enhance reactivity and selectivity in cross-coupling reactions and other transformations. The carboxylic acid moiety provides a functional handle for further derivatization, making it a valuable intermediate in the development of active ingredients. The difluoromethyl group contributes to metabolic stability and bioavailability, while the electron-withdrawing cyano and chloro groups facilitate nucleophilic substitution. This compound is particularly useful in the design of herbicides, fungicides, and bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.
1804667-65-9 structure
Product Name:3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1804667-65-9
MF:C8H3ClF2N2O2
MW:232.571427583694
CID:4808725
Update Time:2025-10-28
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
-
- Inchi： 1S/C8H3ClF2N2O2/c9-5-4(8(14)15)1-3(2-12)13-6(5)7(10)11/h1,7H,(H,14,15)
- InChI Key： ULAIQFWPWMBQIH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C#N)N=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 1.7
- Topological Polar Surface Area: 74
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053149-1g |
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid |
1804667-65-9 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1804667-65-9 (3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
